N-(2-chlorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H13ClFN3O2S2/c21-12-5-1-3-7-14(12)23-17(26)11-29-20-24-15-9-10-28-18(15)19(27)25(20)16-8-4-2-6-13(16)22/h1-10H,11H2,(H,23,26)
• InChI Key: RVJKCADSZBLYHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3)Cl
• Molecular Formula: C20H13ClFN3O2S2
• Molecular Weight: 445.9 g/mol

Description

N-(2-chlorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H13ClFN3O2S2 and its molecular weight is 445.91. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vibrational Spectroscopy and Quantum Chemical Insights Research has been conducted on related molecules to understand their vibrational spectroscopic signatures and the effects of rehybridization and hyperconjugation. For instance, studies using Raman and Fourier transform infrared spectroscopy, coupled with density functional theory, have revealed insights into the equilibrium geometry, intra and intermolecular hydrogen bonds, and harmonic vibrational wavenumbers. These studies highlight the stereo-electronic interactions leading to molecular stability, providing a basis for understanding the physical and chemical properties of such compounds (Mary, Pradhan, & James, 2022).

Crystal Structures The crystal structure analysis of similar compounds has offered detailed views on their molecular conformations, intermolecular interactions, and potential for forming stable crystal packing structures. These studies are crucial for the development of new materials and for understanding the molecular basis of their function (Subasri et al., 2017).

Antitumor Activities Several derivatives have been synthesized and evaluated for their antitumor activities, highlighting the potential of such compounds in therapeutic applications. These studies focus on the synthetic routes to novel derivatives and their efficacy against various cancer cell lines, providing a foundational understanding for the development of new anticancer agents (El-Morsy, El-Sayed, & Abulkhair, 2017).

Synthetic Methods Innovative synthetic methods for such compounds and their derivatives have been developed, expanding the toolkit available for chemical synthesis and enabling the creation of novel compounds with potential applications in various fields. These methods are essential for advancing research and development in chemical sciences (Zaki, Radwan, & El-Dean, 2017).